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Compound of Interest

Compound Name: Brequinar

Cat. No.: B1684385

For researchers, scientists, and drug development professionals working with Brequinar, a
potent inhibitor of dihydroorotate dehydrogenase (DHODH), adherence to strict safety
protocols is paramount to ensure personal safety and proper experimental conduct.[1][2][3]
This guide provides essential, immediate safety and logistical information, including operational
and disposal plans, to facilitate the safe handling of this compound.

Hazard Identification and Personal Protective
Equipment (PPE)

Brequinar is classified as a hazardous substance. It is harmful if swallowed, inhaled, or in
contact with skin, and can cause serious skin and eye irritation.[4][5] Therefore, comprehensive
personal protective equipment is mandatory.

Recommended Personal Protective Equipment (PPE) for Handling Brequinar:
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PPE Category

Specification

Rationale

Hand Protection

Double-gloving with
chemotherapy-rated nitrile

gloves.

Prevents skin contact with the

harmful substance.[4][5]

Eye Protection

Safety glasses with side

shields or chemical safety

goggles.

Protects against splashes and

eye irritation.[4][5]

Respiratory Protection

A NIOSH-approved respirator
is necessary if handling
outside a containment primary
engineering control (C-PEC) or
if there is a risk of

aerosolization.

Prevents inhalation of the

harmful substance.[4][6]

Body Protection

A disposable, back-closing,
long-sleeved gown resistant to

hazardous drugs.[7]

Protects skin and clothing from

contamination.

Foot Protection

Closed-toe shoes and

disposable shoe covers.

Prevents contamination of

personal footwear.

Safe Handling and Operational Workflow

Adherence to a standardized operational workflow is critical to minimize exposure risk. The

following diagram outlines the essential steps for safely handling Brequinar in a laboratory

setting.
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Brequinar Handling and Experimentation Workflow
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Caption: Workflow for the safe handling of Brequinar.
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Experimental Protocols: Reconstitution and Storage

Reconstitution of Solid Brequinar: Brequinar is typically supplied as a solid. To prepare a
stock solution, it can be dissolved in dimethyl sulfoxide (DMSO).

e Preparation: Ensure all handling is performed within a chemical fume hood or other
appropriate containment device.

o Solvent Addition: Add the desired volume of DMSO to the vial containing the Brequinar
powder.

o Dissolution: Gently vortex or sonicate the vial until the solid is completely dissolved.

o Storage: Following reconstitution, it is recommended to aliquot the solution and freeze it at
-20°C. Stock solutions are reported to be stable for up to 3 months under these conditions.

Disposal Plan

All materials contaminated with Brequinar, including empty containers, used PPE, and
experimental waste, must be treated as hazardous waste.

Disposal Procedure:

o Segregation: Collect all Brequinar-contaminated waste in a dedicated, clearly labeled, and
sealed hazardous waste container.

o Container Labeling: The waste container must be labeled with the words "Hazardous Waste
and the full chemical name: "Brequinar."

o Storage: Store the hazardous waste container in a designated, secure area away from
incompatible materials.

o Disposal: Arrange for the collection and disposal of the hazardous waste through your
institution's Environmental Health and Safety (EHS) department or a licensed hazardous
waste disposal contractor. Do not dispose of Brequinar or its waste down the drain or in
regular trash.
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Mechanism of Action: DHODH Inhibition

Brequinar functions as a potent and selective inhibitor of the enzyme dihydroorotate
dehydrogenase (DHODH).[2] DHODH is a key enzyme in the de novo pyrimidine biosynthesis
pathway, which is essential for the synthesis of DNA and RNA. By inhibiting this enzyme,
Brequinar depletes the cellular pool of pyrimidines, thereby halting cell proliferation.[2][8] This
mechanism is the basis for its investigation as an immunosuppressive and anti-cancer agent.

[2][8]

Brequinar's Mechanism of Action
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Caption: Inhibition of DHODH by Brequinar.

By following these guidelines, researchers can safely handle Brequinar, minimizing personal
exposure and ensuring the integrity of their experimental work. Always consult your institution's
specific safety protocols and the most recent Safety Data Sheet (SDS) for the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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